2-Amino-3-methyl-4-methylsulfanylbutanoic acid
Overview
Description
2-Amino-3-methyl-4-methylsulfanylbutanoic acid, also known as Methionine sulfoximine (MSO), is a non-proteinogenic amino acid that inhibits glutamine synthetase (GS) activity. GS is an essential enzyme responsible for the conversion of glutamate to glutamine, which plays a vital role in various metabolic processes. MSO has been extensively studied for its potential therapeutic applications in various neurological disorders and cancer.
Mechanism of Action
MSO inhibits GS activity by binding to the active site of the enzyme and forming a covalent bond with the active site cysteine residue. This results in the irreversible inhibition of GS activity and the accumulation of glutamate in the cells.
Biochemical and Physiological Effects
Inhibition of GS activity by MSO has been shown to have various biochemical and physiological effects. It leads to the accumulation of glutamate, which can activate the N-methyl-D-aspartate (NMDA) receptor and cause excitotoxicity in the brain. MSO has also been shown to induce oxidative stress and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
MSO has several advantages as a tool in scientific research. It is a potent and specific inhibitor of GS activity and can be used to study the role of GS in various biological processes. However, MSO has some limitations, including its irreversible inhibition of GS activity, which can make it difficult to study the reversible regulation of GS activity. It also has potential toxicity and can induce oxidative stress and apoptosis in cells.
Future Directions
MSO has several potential future directions for research. It can be used to study the role of GS in various neurological disorders, including epilepsy, Alzheimer's disease, and Parkinson's disease. MSO can also be used to investigate the potential therapeutic applications of GS inhibitors in cancer treatment. Furthermore, MSO can be used to study the regulation of GS activity and the potential development of reversible GS inhibitors.
Synthesis Methods
MSO can be synthesized through the reaction between L-methionine and hydrogen peroxide in the presence of sulfuric acid. The reaction produces MSO as a racemic mixture of two diastereomers, which can be separated by chromatography.
Scientific Research Applications
MSO has been widely used as a tool in scientific research to study the role of GS in various biological processes. It has been shown to inhibit GS activity in both in vitro and in vivo studies. MSO has been used to study the role of GS in the regulation of glutamate and glutamine metabolism in the brain, liver, and other tissues. It has also been used to investigate the role of GS in cancer cell metabolism and the potential therapeutic applications of GS inhibitors in cancer treatment.
properties
IUPAC Name |
2-amino-3-methyl-4-methylsulfanylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2S/c1-4(3-10-2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNHATNWAMGXQJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CSC)C(C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.24 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methyl-4-methylsulfanylbutanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
